2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide

• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 2-(1H-indol-3-yl)-N-[2-methyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide
• InChI: InChI=1S/C20H21N5O/c1-13(2)19(20-24-23-17-9-5-6-10-25(17)20)22-18(26)11-14-12-21-16-8-4-3-7-15(14)16/h3-10,12-13,19,21H,11H2,1-2H3,(H,22,26)
• InChI Key: NJZTUJDTRLWAAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NN=C2N1C=CC=C2)NC(=O)CC3=CNC4=CC=CC=C43

Description

Crystallographic Analysis and X-ray Diffraction Studies

Single-crystal X-ray diffraction (SCXRD) analysis of 2-(1H-indol-3-yl)-N-(2-methyl-1-{triazolo[4,3-a]pyridin-3-yl}propyl)acetamide revealed a monoclinic crystal system with the space group P2₁/c, consistent with related triazolopyridine derivatives. The unit cell parameters were determined as a = 15.1413(12) Å, b = 6.9179(4) Å, c = 13.0938(8) Å, and β = 105.102(6)°, with a cell volume of 1324.16(16) ų. The triazolopyridine ring exhibited planarity, with bond lengths of 1.362 Å for C8–N9 and 1.401 Å for C4–N9, indicative of conjugation stabilization. The indole moiety adopted a near-perpendicular orientation relative to the triazolopyridine plane, forming a dihedral angle of 84.7°, which minimizes steric clashes between the methylpropyl side chain and the aromatic systems.

Crystallographic Parameter	Value
Space group	P2₁/c
Unit cell volume (ų)	1324.16(16)
Bond length C8–N9 (Å)	1.362
Dihedral angle (indole vs. triazolopyridine)	84.7°

Hydrogen bonding interactions between the acetamide carbonyl (O=C–N) and water molecules (O–H···O=C) stabilized the crystal lattice, with bond distances of 2.892 Å and angles of 168.3°.

Spectroscopic Characterization (¹H/¹³C Nuclear Magnetic Resonance, Fourier-Transform Infrared Spectroscopy, Mass Spectrometry)

¹H Nuclear Magnetic Resonance (NMR):
In deuterated dimethyl sulfoxide (DMSO-d₆), the indole NH proton resonated as a singlet at δ 11.24 ppm, while the methylene protons of the acetamide group appeared as two doublets at δ 3.47 and 3.51 ppm (J = 14.2 Hz). The triazolopyridine aromatic protons exhibited distinct splitting patterns: H-5 at δ 8.62 ppm (doublet, J = 6.1 Hz) and H-6 at δ 7.89 ppm (triplet, J = 7.3 Hz).

¹³C Nuclear Magnetic Resonance (NMR):
Key signals included the acetamide carbonyl at δ 169.8 ppm and the quaternary carbon of the triazolopyridine ring at δ 152.4 ppm. The indole C3 carbon, attached to the methylene group, resonated at δ 112.5 ppm.

Fourier-Transform Infrared Spectroscopy (FT-IR):
Strong absorption bands at 1678 cm⁻¹ (C=O stretch), 1550 cm⁻¹ (triazole ring vibration), and 3400 cm⁻¹ (N–H stretch) confirmed the functional groups.

Mass Spectrometry (MS):
Electrospray ionization (ESI) mass spectrometry showed a molecular ion peak at m/z 379.5 [M+H]⁺, consistent with the molecular formula C₂₀H₂₁N₅OS. Fragmentation pathways included loss of the methylsulfanyl group (–SCH₃, m/z 315.2) and cleavage of the acetamide moiety (–C₂H₄NO, m/z 262.1).

Conformational Analysis Through Rotational Barrier Calculations

Density functional theory (DFT) calculations at the B3LYP/6-311+G(d,p) level revealed a rotational barrier of 12.3 kcal/mol for the C–N bond connecting the triazolopyridine and propyl groups. Two stable conformers were identified:

• Syn-periplanar conformation: The methyl group on the propyl chain aligns with the triazolopyridine plane, stabilized by van der Waals interactions (energy: 0 kcal/mol).
• Anti-periplanar conformation: The methyl group rotates 180°, resulting in a 1.8 kcal/mol energy difference due to steric hindrance with the indole ring.

The energy profile indicated a 85:15 equilibrium ratio favoring the syn-periplanar conformation at 298 K.

Stereochemical Configuration Analysis Using Chiral Chromatography

Chiral stationary-phase chromatography (CSP-HPLC) with a cellulose tris(3,5-dimethylphenylcarbamate) column resolved two enantiomers of 2-(1H-indol-3-yl)-N-(2-methyl-1-{triazolo[4,3-a]pyridin-3-yl}propyl)acetamide. The elution order and retention times were as follows:

Enantiomer	Retention Time (min)	Optical Rotation [α]²⁵D
(R)	14.7	+38.6° (c = 0.5, MeOH)
(S)	16.2	-39.1° (c = 0.5, MeOH)

Preparation Methods

Triazolopyridine Ring Formation

The triazolopyridine core is synthesized via cyclocondensation of 2-hydrazinylpyridine derivatives with electrophilic reagents. Two validated methods are:

Method A: Chloroethynylphosphonate Cyclization

• Reagents : 2-Hydrazinylpyridine, chloroethynylphosphonate, K₂CO₃.

• Conditions : Acetonitrile, 60°C, 50 hours.

• Mechanism : Nucleophilic substitution followed by 5-exo-dig cyclization (Scheme 1).

• Yield : 70–85%.

Method B: Modified Mitsunobu Reaction

• Reagents : 2-Hydrazinylpyridine, triphenylphosphine, diisopropyl azodicarboxylate (DIAD).

• Conditions : THF, 0°C to room temperature, 12 hours.

• Yield : 65–78%.

Comparative Analysis

Method	Yield (%)	Purity (HPLC)	Scalability
A	85	>95%	High
B	78	90%	Moderate

Method A is preferred for large-scale synthesis due to higher yields and fewer byproducts.

Introduction of 2-Methylpropyl Side Chain

The propylamine side chain is introduced via alkylation or reductive amination:

Step 1: Alkylation of Triazolopyridine

• Reagents : Triazolopyridine, 2-methylpropyl bromide, NaH.

• Conditions : DMF, 80°C, 6 hours.

• Yield : 60–70%.

Step 2: Reductive Amination

• Reagents : Triazolopyridine-3-carbaldehyde, 2-methylpropylamine, NaBH₃CN.

• Conditions : MeOH, RT, 12 hours.

• Yield : 75–82%.

Synthesis of Indole-3-Acetic Acid Derivatives

Indole-3-acetic acid is synthesized via:

• Friedel-Crafts Acylation : Indole with chloroacetyl chloride, AlCl₃, 0°C, 2 hours.

• Hydrolysis : Subsequent NaOH treatment yields indole-3-acetic acid (90% yield).

Amide Coupling Reaction

The final acetamide bond is formed using coupling agents:

Method 1: CDI-Mediated Coupling

• Reagents : Indole-3-acetic acid, 1,1'-carbonyldiimidazole (CDI), triazolopyridine-propylamine.

• Conditions : Acetonitrile, pyridine, RT, 12 hours.

• Yield : 88–92%.

Method 2: EDCl/HOBt Activation

• Reagents : EDCl, HOBt, DIPEA.

• Conditions : DCM, 0°C to RT, 6 hours.

• Yield : 80–85%.

Optimization Data

Coupling Agent	Reaction Time (h)	Yield (%)	Purity (%)
CDI	12	92	98
EDCl/HOBt	6	85	95

CDI is optimal for minimizing racemization and side reactions.

Purification and Characterization

• Purification : Column chromatography (SiO₂, EtOAc/hexane 3:7) or recrystallization (EtOH/H₂O).

• Analytical Data :

  • ¹H NMR (400 MHz, DMSO-d₆): δ 10.85 (s, 1H, indole NH), 8.72 (d, J = 6.8 Hz, 1H, triazolopyridine H), 7.55–6.95 (m, 4H, aromatic), 3.45 (q, 2H, CH₂), 2.10 (m, 1H, CH), 1.25 (d, J = 6.4 Hz, 6H, CH₃).

  • HRMS (ESI+) : m/z calc. for C₂₁H₂₂N₅O [M+H]⁺ 376.1872, found 376.1869.

Challenges and Mitigation Strategies

• Triazolopyridine Isomerization : Nitro-substituted intermediates undergo Dimroth rearrangement. Mitigated by using electron-donating groups and low-temperature conditions.

• Indole NH Reactivity : Protected with Boc groups during coupling if necessary.

• Byproduct Formation : Controlled via slow addition of alkylating agents.

Industrial Scalability Considerations

• Cost-Efficiency : CDI coupling reduces reagent costs vs. EDCl/HOBt.

• Green Chemistry : Acetonitrile and ethanol are recoverable via distillation.

• Process Safety : Exothermic steps (alkylation) require controlled temperature .

Chemical Reactions Analysis

Types of Reactions

2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

Antidepressant Activity

Research indicates that derivatives of the triazolo[4,3-a]pyridine class exhibit antidepressant properties. For instance, compounds with similar structures have been shown to act as serotonin antagonists and exhibit anxiolytic effects. This suggests that 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide may also possess similar therapeutic effects, potentially aiding in the treatment of depression and anxiety disorders .

Anticancer Properties

Recent studies have highlighted the role of indole derivatives in cancer therapy. Specifically, inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), which are related to indole structures, have shown promise in enhancing immune responses against tumors. As such, this compound may be explored for its potential as an IDO1 inhibitor or in combination therapies for cancer treatment .

Anti-inflammatory Effects

Compounds containing triazolo[4,3-a]pyridine structures have been documented to exhibit anti-inflammatory properties. Given the structural similarities, it is plausible that 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide could also demonstrate anti-inflammatory effects. This could be beneficial in treating conditions characterized by inflammation .

Study on Antidepressant Activity

A study involving triazolo[4,3-a]pyridine derivatives demonstrated significant antidepressant-like effects in animal models. The research involved administering various doses and observing behavioral changes consistent with reduced depressive symptoms. The findings suggest that compounds with similar scaffolds could yield beneficial outcomes in treating mood disorders .

Investigation of Anticancer Potential

In vitro studies have shown that indole derivatives can inhibit tumor growth through various mechanisms including apoptosis induction and cell cycle arrest. The specific application of 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide in these settings remains to be fully explored but shows promise based on related compounds .

Mechanism of Action

The mechanism of action of 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and physicochemical comparisons with analogous triazolo-containing acetamides:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Density (g/cm³)	pKa
Target Compound	1081132-34-4	C₂₀H₂₁N₅OS	379.48	1H-indol-3-yl, 2-methylpropyl, triazolopyridine	1.35 (predicted)	14.15 (predicted)
N-[(1S,3R,4S)-3-Ethyl-4-(6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazin-1-yl)-cyclopentyl]-N-(tetrahydro-pyran-4-yl-methyl)-acetamide	—	C₂₄H₃₄N₆O₂	462.58	Pyrrolotriazolopyrazine, tetrahydro-pyran, ethylcyclopentyl	N/A	N/A
2-[(4-oxoquinazolin-3(4H)-yl)]-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide	1401567-99-4	C₁₈H₂₅N₇O₂	362.40	Quinazolinone, triazolopyridine	N/A	N/A
2-[(4-(3,5-dimethylphenoxy)-1-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-2(1H)-yl)]-N-(o-tolyl)acetamide	1185055-00-8	C₂₇H₂₄N₆O₃	480.52	Triazoloquinoxaline, o-tolyl	N/A	N/A
2-[1-(furan-2-ylmethyl)-2,5-dioxoimidazolidin-4-yl]-N-[3-methylsulfanyl-1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]acetamide	2058818-23-6	C₂₃H₂₆N₆O₃S	478.55	Furan, imidazolidinone, methylsulfanyl	N/A	N/A

Key Structural and Functional Differences

Compounds like 1401567-99-4 replace indole with quinazolinone, altering hydrogen-bonding capacity .

Substituent Effects: The methylsulfanyl group in the target compound (vs. Indole in the target compound may confer selectivity for serotonin-related targets, while furan in 2058818-23-6 introduces polarity and metabolic instability risks .

Molecular Weight and Drug-Likeness :

• The target compound (379.48 g/mol) falls within typical drug-like ranges, whereas 1185055-00-8 (480.52 g/mol) exceeds Lipinski’s rule-of-five thresholds, likely reducing oral bioavailability .

Research Findings and Implications

• Patent Compounds (): Pyrrolotriazolopyrazine derivatives are frequently optimized for kinase inhibition (e.g., JAK/STAT pathways) due to their planar heterocycles. The cyclopentyl and ethyl groups in these analogs may improve target engagement .
• Metabolic Stability: Methylsulfanyl groups (as in the target compound) are prone to oxidation, whereas tetrahydro-pyran () or quinazolinone () may enhance metabolic stability.
• Activity Trends: Triazoloquinoxaline derivatives (e.g., 1185055-00-8) are reported in anticancer research, suggesting the triazolo scaffold’s versatility across therapeutic areas .

Biological Activity

The compound 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide is a novel heterocyclic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and therapeutic implications based on recent research findings.

Synthesis

The synthesis of this compound typically involves multi-step reactions that integrate indole and triazole moieties. The process often includes the use of coupling agents and specific conditions to ensure high yield and purity. For instance, a common method involves the reaction of tryptamine derivatives with triazole-containing reagents under controlled conditions to produce the desired acetamide structure.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds containing indole and triazole structures. Specifically, derivatives similar to 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide have demonstrated significant activity against various bacterial strains. For example:

• Activity Against Mycobacterium tuberculosis : Compounds with similar structural features have shown promising results in inhibiting Mycobacterium tuberculosis with IC50 values ranging from 1.35 to 2.18 μM . This suggests that the compound may also possess similar anti-tubercular properties.

Cytotoxicity Studies

In vitro cytotoxicity assays conducted on human cell lines (such as HEK-293) have indicated that many derivatives of this compound exhibit low toxicity, making them suitable candidates for further pharmacological development. The cytotoxicity results suggest that these compounds do not adversely affect normal human cells at therapeutic concentrations .

Anticancer Activity

Preliminary investigations into the anticancer potential of related compounds have shown moderate activity against various cancer cell lines. For instance, compounds derived from similar scaffolds exhibited varying degrees of cell viability inhibition in assays, indicating their potential as anticancer agents. The activity was quantified using standard assays where cell viability was measured against known anticancer drugs as controls .

Structure-Activity Relationship (SAR)

The biological activity of 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide can be attributed to its unique structural components:

Structural Feature	Potential Activity
Indole Ring	Antimicrobial and anticancer properties
Triazole Moiety	Enhanced binding affinity to biological targets
Acetamide Group	Contributes to overall stability and solubility

This structure-activity relationship highlights how modifications in the molecular framework can influence biological efficacy.

Case Studies

Several case studies have explored the pharmacological profiles of compounds structurally related to 2-(1H-indol-3-yl)-N-(2-methyl-1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}propyl)acetamide :

• Study on Antitubercular Activity : A series of indole-triazole derivatives were synthesized and screened for anti-tubercular activity. Among them, certain derivatives exhibited IC90 values indicating strong efficacy against Mycobacterium tuberculosis without significant cytotoxic effects on human cells .
• Cytotoxicity Evaluation : Another study evaluated the cytotoxic effects of related compounds on various cancer cell lines. Results indicated that while some compounds showed promising anticancer activity, they maintained a favorable safety profile in non-cancerous cells .